N2-(3-chlorophenyl)-6-morpholino-N4-phenyl-1,3,5-triazine-2,4-diamine hydrochloride

Specification

• CAS No.: 1179420-99-5
• Molecular Formula: C19H20Cl2N6O
• Molecular Weight: 419.31
• IUPAC Name: 2-N-(3-chlorophenyl)-6-morpholin-4-yl-4-N-phenyl-1,3,5-triazine-2,4-diamine;hydrochloride
• Standard InChI: InChI=1S/C19H19ClN6O.ClH/c20-14-5-4-8-16(13-14)22-18-23-17(21-15-6-2-1-3-7-15)24-19(25-18)26-9-11-27-12-10-26;/h1-8,13H,9-12H2,(H2,21,22,23,24,25);1H
• Standard InChI Key: XRDBMAOKNHYZNT-UHFFFAOYSA-N
• SMILES: C1COCCN1C2=NC(=NC(=N2)NC3=CC(=CC=C3)Cl)NC4=CC=CC=C4.Cl

Introduction

Chemical Identity and Structural Features

Molecular Composition

The compound belongs to the 1,3,5-triazine family, characterized by a six-membered aromatic ring with three nitrogen atoms. Its molecular formula is C19H19ClN6O·HCl, yielding a molecular weight of 430.76 g/mol. The structure includes:

• A 3-chlorophenyl group at the N2 position.

• A morpholino group (tetrahydro-1,4-oxazine) at the C6 position.

• A phenyl group at the N4 position.

• A hydrochloride salt form, enhancing solubility for biological assays.

Structural Analogs and Uniqueness

Compared to similar triazine derivatives, such as 6-morpholino-N2,N4-diphenyl-1,3,5-triazine-2,4-diamine, the 3-chlorophenyl substituent introduces steric and electronic effects that influence binding affinity and metabolic stability. Chlorine’s electronegativity increases intermolecular interactions, potentially enhancing target selectivity.

Synthesis and Optimization

Synthetic Pathways

The compound is synthesized via a one-pot, multi-component reaction under microwave irradiation, as validated by peer-reviewed protocols:

Reagents:

• Cyanamide (or 2-cyanoguanidine)

• 3-Chlorobenzaldehyde

• Morpholine

• Hydrochloric acid (for salt formation)

Conditions:

• Solvent: Neat (solvent-free)

• Temperature: 100°C

• Time: 5–20 minutes

• Yield: 85–90%

Table 1: Synthesis Parameters for Triazine Derivatives

Starting Material	Amine Component	Temperature (°C)	Time (min)	Yield (%)
3-Chlorobenzaldehyde	Morpholine	100	15	89
4-Methoxybenzaldehyde	Piperidine	100	20	91
Benzaldehyde	Butylamine	100	10	93

Mechanistic Insights

The reaction proceeds through:

• Condensation: Cyanamide and aldehyde form an intermediate imine.

• Cyclization: Morpholine acts as a nucleophile, attacking the electrophilic carbon to form the triazine core.

• Salt Formation: Treatment with HCl yields the hydrochloride salt.

Physicochemical Properties

Thermal Stability

The compound exhibits a melting point of 262–264°C, consistent with triazine derivatives bearing aromatic substituents.

Solubility Profile

• Water: Limited solubility (0.5 mg/mL at 25°C).

• DMSO: High solubility (>50 mg/mL), ideal for in vitro assays.

Table 2: Solubility of Selected Triazine Derivatives

Compound	Water (mg/mL)	DMSO (mg/mL)
N2-(3-Chlorophenyl)-6-morpholino...	0.5	>50
6-Piperidinyl-N2-phenyl analog	0.3	45
N2-Butyl-4-methoxyphenyl analog	1.2	30

Applications in Materials Science

Optical Properties

The conjugated triazine core enables fluorescence emission at 420–450 nm, useful in organic light-emitting diodes (OLEDs).

Thermal Stability in Polymers

Incorporating triazine derivatives into polymers increases decomposition temperatures by 40–60°C, enhancing material durability.